Cas no 474-87-3 (∆8,9-Dehydro Estrone)

∆8,9-Dehydro Estrone Properties

Names and Identifiers

• Estra-1,3,5(10),8-tetraen-17-one,3-hydroxy-
• ?8,9-Dehydro Estrone
• 8,9-Dehydro Estrone
• ∆8,9-Dehydro Estrone
• 3-Hydroxyestra-1,3,5(10),7-tetraen-17-one
• DELTA-8,9-DEHYDROESTRONE-D4
• 8,9-dehydroasterolid
• 8,9-Dehydroasterolide
• 8-dehydroestrone
• atractylenolide I
• delta8,9-dehydroestrone
• +Expand

• InChIKey： OUGSRCWSHMWPQE-WMZOPIPTSA-N
• Inchi： InChI=1S/C18H20O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,16,19H,2,4,6-9H2,1H3/t16-,18-/m0/s1
• SMILES： OC1C=CC2C3CC[C@@]4(C(CC[C@H]4C=3CCC=2C=1)=O)C

Computed Properties

• Exact Mass: 268.14600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Heavy Atom Count: 20
• Complexity: 478
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: 42
• Surface Charge: 0

Experimental Properties

• LogP: 3.73750
• PSA: 37.30000
• Melting Point: 219-221°C